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Compound of Interest

Compound Name:
N-(2-Aminoethyl)-1,3-

propanediamine

Cat. No.: B076576 Get Quote

This guide provides essential safety and logistical information for the proper disposal of N-(2-
Aminoethyl)-1,3-propanediamine, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure the safe handling and disposal

of this chemical in a laboratory setting.

Chemical Safety and Properties

N-(2-Aminoethyl)-1,3-propanediamine is a corrosive and toxic substance that requires

careful handling.[1] The table below summarizes its key quantitative data.
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Property Value

Molecular Formula C5H15N3

Molecular Weight 117.19 g/mol

Density 0.928 g/mL at 25 °C

Flash Point 97 °C (206.6 °F) - closed cup

Signal Word Danger

Hazard Classifications

Acute Toxicity (Dermal, Category 2), Acute

Toxicity (Oral, Category 4), Skin Corrosion

(Category 1A), Eye Damage (Category 1), Skin

Sensitization

Storage Class Code 6.1A - Combustible, acutely toxic materials

Experimental Protocol: Disposal of N-(2-Aminoethyl)-1,3-propanediamine

This protocol outlines the step-by-step methodology for the safe disposal of N-(2-
Aminoethyl)-1,3-propanediamine.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure all personnel

are equipped with the following PPE:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[2]

Skin Protection: Wear chemically impermeable gloves and fire/flame resistant and

impervious clothing.[2]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[2]

2. Spill Management: In the event of a spill, follow these procedures:

Evacuate personnel from the immediate area.[2]

Ensure adequate ventilation.[2]
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Remove all sources of ignition and use non-sparking tools.[2]

Contain the spill using an inert absorbent material such as sand, silica gel, or universal

binder.[3][4]

Collect the absorbed material and place it into a suitable, closed container for disposal.[2][3]

3. Waste Collection and Storage:

Collect waste N-(2-Aminoethyl)-1,3-propanediamine in a dedicated, properly labeled, and

closed container.[2][3]

Store the waste container in a dry, cool, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[3]

The storage area should be designated for corrosive and toxic materials.[3]

4. Disposal Procedure:

All waste containing N-(2-Aminoethyl)-1,3-propanediamine must be disposed of as

hazardous waste.

The disposal must be conducted through an approved waste disposal plant.[3][4][5][6]

Do not dispose of this chemical down the drain or in regular trash.

Follow all local, state, and federal regulations regarding hazardous waste disposal.

First-Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, provide artificial respiration and seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[3]
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Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[2][3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-(2-
Aminoethyl)-1,3-propanediamine.
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Start: Disposal of
N-(2-Aminoethyl)-1,3-propanediamine

1. Wear Appropriate PPE
(Goggles, Gloves, Impervious Clothing)

2. Assess the Waste Stream

3a. Handle Spill with
Inert Absorbent

Spill

3b. Collect Unused/Waste Chemical

Unused/Waste

4. Place in a Labeled,
Closed Container

5. Store in a Cool, Dry,
Well-Ventilated Area

6. Arrange for Pickup by
Approved Waste Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for N-(2-Aminoethyl)-1,3-propanediamine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b076576?utm_src=pdf-body-img
https://www.benchchem.com/product/b076576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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